Cas no 5722-01-0 (Ethyl 5-{[amino(imino)methyl]amino}-2-(benzoylamino)pentanoate)

• Product name: Ethyl 5-{[amino(imino)methyl]amino}-2-(benzoylamino)pentanoate
• CAS No: 5722-01-0
• MF: C₁₅H₂₂N₄O₃
• MW: 306.360183238983
• CID: 1068707
• PubChem ID: 417068

Ethyl 5-{[amino(imino)methyl]amino}-2-(benzoylamino)pentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-{[amino(imino)methyl]amino}-2-(benzoylamino)pentanoate
• ethyl 5-carbamimidamido-2-(phenylformamido)pentanoate
• ethyl N~2~-(phenylcarbonyl)argininate
• L-Arginine,N2-benzoyl-, ethyl ester
• ethyl 2-benzamido-5-(diaminomethylideneamino)pentanoate
• Bz-Arg-OEt
• BCP20269
• STK368120
• NS00016534
• SCHEMBL562113
• DTXSID201347417
• N-benzoyl-dl-arginine ethyl ester
• BBL000691
• BAEE;Bz-Arg-OEt
• AKOS005171571
• 5722-01-0
• PD069704

• MDL： MFCD03407280
• Inchi： InChI=1S/C15H22N4O3/c1-2-22-14(21)12(9-6-10-18-15(16)17)19-13(20)11-7-4-3-5-8-11/h3-5,7-8,12H,2,6,9-10H2,1H3,(H,19,20)(H4,16,17,18)
• InChI Key： YQDHCCVUYCIGSW-UHFFFAOYSA-N
• SMILES： CCOC(C(NC(C1=CC=CC=C1)=O)CCCNC(N)=N)=O

Computed Properties

• Exact Mass: 306.16919058g/mol
• Monoisotopic Mass: 306.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų
• XLogP3: 0.7

Ethyl 5-{[amino(imino)methyl]amino}-2-(benzoylamino)pentanoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides